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Compound of Interest

Compound Name: 2,4-Pentadienoic acid
CAS No.: 626-99-3
Cat. No.: B1218439
Get Quote
. J

This guide provides a comprehensive overview of 2,4-pentadienoic acid, tailored for
researchers, scientists, and professionals in drug development. We will delve into its core
characteristics, from fundamental nomenclature and CAS number identification to its synthesis
and potential applications, ensuring a thorough understanding for its use in advanced scientific
endeavors.

Core Ildentification: CAS Number and Nomenclature

A potential point of confusion often arises from the similarity in naming between C5 and C6
dienoic acids. It is critical to distinguish 2,4-pentadienoic acid from the more commonly known
food preservative, 2,4-hexadienoic acid (sorbic acid).

1.1. Chemical Abstract Service (CAS) Number

The Chemical Abstracts Service has assigned multiple CAS numbers related to 2,4-
pentadienoic acid, which typically distinguish between the unspecified compound and its
specific stereoisomers.
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e 626-99-3: This CAS number is often used for the general, unspecified 2,4-pentadienoic
acid.[1]

e 21651-12-7: This CAS number is specifically assigned to the (2E)-isomer of 2,4-
pentadienoic acid, also referred to as trans-2,4-pentadienoic acid.[2][3][4][5]

For clarity and reproducibility in a research context, referencing the specific isomer and its
corresponding CAS number is paramount.

1.2. IUPAC and Common Nomenclature
The systematic naming of this compound follows the IUPAC rules for organic chemistry.

o |[UPAC Name: The standardized IUPAC name is penta-2,4-dienoic acid.[6] Due to the
presence of a double bond at the second position, geometric isomerism is possible, leading
to the more descriptive name (2E)-penta-2,4-dienoic acid for the trans isomer at that
position.[3]

e Common Synonyms: In literature and chemical catalogs, several other names are used
interchangeably, including B-vinylacrylic acid and 1,3-butadiene-1-carboxylic acid.[1][7]

The presence of two double bonds in the carbon chain results in the potential for geometric
isomers. These isomers, such as (2E,4E), (2Z,4E), (2E,42), and (2Z,4Z), can exhibit different
physical properties and chemical reactivity.

Physicochemical and Spectroscopic Data

Understanding the physical and spectral properties of 2,4-pentadienoic acid is fundamental
for its application in experimental settings. The data presented here primarily corresponds to
the (2E)-isomer, which is the most commonly referenced.
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Property Value Source
Molecular Formula CsHeO2 [5]
Molecular Weight 98.10 g/mol [3]
Melting Point 79 °C [1]
Appearance Colorless to pale yellow solid [2]

. Limited solubility in water,
Solubility _ _ [2]
soluble in organic solvents.

Synthesis and Experimental Protocols

The synthesis of 2,4-pentadienoic acid can be approached through various methods in
organic chemistry. A common conceptual pathway involves the oxidation of a corresponding
alcohol or aldehyde, or through coupling reactions.

Conceptual Synthesis Workflow

A generalized workflow for the synthesis and purification of 2,4-pentadienoic acid is outlined
below. This diagram illustrates the logical progression from starting materials to a purified final
product.
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Caption: Generalized workflow for the synthesis, purification, and analysis of 2,4-pentadienoic
acid.

Applications in Research and Development

As an unsaturated carboxylic acid, 2,4-pentadienoic acid serves as a versatile building block
in organic synthesis. Its conjugated diene system and carboxylic acid moiety allow for a variety
of chemical transformations.

4.1. Role in Organic Synthesis

The reactivity of the double bonds makes it a candidate for cycloaddition reactions, such as the
Diels-Alder reaction, to form more complex cyclic structures. The carboxylic acid group can be
converted into other functional groups like esters, amides, and acid chlorides, opening
pathways to a diverse range of derivatives.

4.2. Potential in Drug Development

While direct applications in drug development are not as widespread as for other compounds,
its structural motifs are of interest. The a,B-unsaturated carbonyl system is a feature in some
biologically active molecules. Furthermore, substituted versions of 2,4-pentadienoic acid have
been investigated in medicinal chemistry. For example, 2-propyl-2,4-pentadienoic acid is a
known compound in this family.[8] The study of various substituted 2,4-pentadienoic acids,
such as 2,3-dimethyl-5-aryl and 3-methyl-5-phenyl derivatives, highlights the chemical space
that can be explored around this core structure.[9][10]

The logical relationship for its utility as a scaffold in drug discovery is depicted below.

Derivative Library
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Caption: Role of 2,4-pentadienoic acid as a starting scaffold in a drug discovery workflow.

Safety and Handling

As with any laboratory chemical, proper safety precautions should be taken when handling 2,4-
pentadienoic acid. It may cause skin and eye irritation.[2] Always consult the Safety Data
Sheet (SDS) from the supplier before use and handle it in a well-ventilated fume hood with
appropriate personal protective equipment (PPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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